Cas no 31863-60-2 (2-ethylcyclohex-2-en-1-one)

• Product Name: 2-ethylcyclohex-2-en-1-one
• CAS No: 31863-60-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1449474
• PubChem ID: 642521
• Update Time: 2025-04-20

2-ethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2-ethyl-
• 2-Ethyl-cyclohex-2-enone
• 2-ethylcyclohex-2-en-1-one
• SCHEMBL743966
• ethylcyclohexenone
• 31863-60-2
• InChI=1/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H
• EN300-1589290

• Inchi： 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H3
• InChI Key： AHAATKOSNXIXCX-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=CCCC1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones